Cas no 1797252-99-3 (Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate)

Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate is a synthetic organic compound featuring a benzoate ester core linked to a 4-methylpyrimidin-2-ylamino moiety via a methylene bridge. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The compound's pyrimidine ring enhances binding affinity in target interactions, while the ester group offers functional flexibility for further derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for research and industrial-scale processes. The product is characterized by high purity and consistent performance, ensuring reliability in synthetic workflows.
Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate structure
1797252-99-3 structure
Product Name:Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
CAS No:1797252-99-3
MF:C14H15N3O2
MW:257.287802934647
CID:5637841
PubChem ID:75425996
Update Time:2025-05-20

Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-28229872
    • 1797252-99-3
    • methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
    • methyl 3-[[(4-methylpyrimidin-2-yl)amino]methyl]benzoate
    • AKOS033316537
    • Z1408675096
    • Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
    • Inchi: 1S/C14H15N3O2/c1-10-6-7-15-14(17-10)16-9-11-4-3-5-12(8-11)13(18)19-2/h3-8H,9H2,1-2H3,(H,15,16,17)
    • InChI Key: IRTWMJPBJYSJRQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)CNC1N=CC=C(C)N=1)=O

Computed Properties

  • Exact Mass: 257.116426730g/mol
  • Monoisotopic Mass: 257.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 64.1Ų

Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28229872-0.05g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
0.05g
$732.0 2025-03-19
Enamine
EN300-28229872-0.1g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
0.1g
$767.0 2025-03-19
Enamine
EN300-28229872-0.25g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
0.25g
$801.0 2025-03-19
Enamine
EN300-28229872-0.5g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
0.5g
$836.0 2025-03-19
Enamine
EN300-28229872-1.0g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
1.0g
$871.0 2025-03-19
Enamine
EN300-28229872-2.5g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
2.5g
$1707.0 2025-03-19
Enamine
EN300-28229872-5.0g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
5.0g
$2525.0 2025-03-19
Enamine
EN300-28229872-10.0g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 95.0%
10.0g
$3746.0 2025-03-19
Enamine
EN300-28229872-1g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 90%
1g
$871.0 2023-09-09
Enamine
EN300-28229872-5g
methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
1797252-99-3 90%
5g
$2525.0 2023-09-09

Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate Related Literature

Additional information on Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate

Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate (CAS No. 1797252-99-3): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate (CAS No. 1797252-99-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate is characterized by a benzene ring substituted with a methyl ester group and an aminoalkyl side chain containing a 4-methylpyrimidine moiety. This intricate structure confers the compound with specific pharmacological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate has shown promising results in antiviral research. A preclinical study conducted by a team of researchers at the National Institutes of Health found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing, thereby disrupting the viral life cycle.

The anticancer potential of Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate has also been explored in several preclinical models. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. These findings suggest that Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate could be a promising lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Additionally, preliminary toxicity studies have indicated that Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate has been optimized to improve yield and purity, facilitating its large-scale production for further research and development. Various synthetic routes have been explored, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. These methods have been refined to ensure high efficiency and reproducibility, making it feasible to produce this compound on an industrial scale.

In conclusion, Methyl 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate (CAS No. 1797252-99-3) represents a promising candidate in pharmaceutical research due to its diverse biological activities and favorable pharmacological properties. Ongoing studies continue to uncover new applications and mechanisms of action, underscoring its potential as a lead compound for the development of novel therapeutic agents. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.